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Compound of Interest

Compound Name: (R)-(+)-1,2-Octadecanediol

Cat. No.: B1506398 Get Quote

In the realm of molecular science, the arrangement of atoms in three-dimensional space—the

stereochemistry—is a critical determinant of a compound's function, activity, and safety.

Molecules that are mirror images of each other, known as enantiomers, can exhibit profoundly

different biological, pharmacological, and toxicological profiles.[1][2] This guide provides a

comprehensive exploration of the chirality and stereochemistry of 1,2-Octadecanediol, a long-

chain diol with significant applications in the cosmetic and pharmaceutical industries. For

researchers, scientists, and drug development professionals, a deep understanding of its

stereochemical properties is not merely academic; it is fundamental to harnessing its full

potential and ensuring product safety and efficacy.

Foundational Concepts: Chirality in 1,2-
Octadecanediol
1,2-Octadecanediol, also known as stearyl glycol, is a glycol derivative of octadecane with the

chemical formula C₁₈H₃₈O₂.[3][4] Its structure consists of an 18-carbon chain with two hydroxyl

(-OH) groups on the first and second carbon atoms. The presence of four different substituents

around the second carbon atom (a hydroxyl group, a hydroxymethyl group, a hexadecyl chain,

and a hydrogen atom) renders it a chiral center.

Consequently, 1,2-Octadecanediol exists as a pair of non-superimposable mirror-image

stereoisomers, or enantiomers: (R)-1,2-Octadecanediol and (S)-1,2-Octadecanediol.[5][6]
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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